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Compound of Interest

Compound Name: GSK864

Cat. No.: B607869

Essential Safety and Handling Guide for GSK864

Disclaimer: A specific Material Safety Data Sheet (MSDS) for GSK864 is not readily available in
the public domain. The following guidance is based on general best practices for handling
chemical compounds in a research laboratory setting where toxicological properties have not
been fully characterized. It is imperative to treat GSK864 as a potentially hazardous substance
and to consult with your institution's Environmental Health and Safety (EHS) department for
specific protocols.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with GSK864, a potent and selective inhibitor of
isocitrate dehydrogenase 1 (IDH1) mutants.[1][2] Adherence to these procedures is critical for
ensuring personal safety and maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling GSK864 to ensure the
appropriate level of personal protection.[3] The following PPE is the minimum requirement for
handling this compound.[4][5]
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PPE Category

Specification

Rationale

Eye and Face Protection

ANSI z87.1-compliant safety
glasses with side shields or
chemical splash goggles.[4] A
face shield should be worn
over goggles when there is a

significant splash risk.[4][6]

Protects eyes from splashes of
chemical solutions or contact

with airborne powder.

Hand Protection

Compatible chemical-resistant
gloves (e.g., nitrile).[4][7]
Gloves should be inspected
before use and changed
immediately if contaminated or
torn.[7][8] Double-gloving is
recommended for higher-risk

activities.[4]

Prevents dermal absorption,
which is a potential route of
exposure for chemical

compounds.

Body Protection

A laboratory coat with long
sleeves. A chemical-resistant
apron may be necessary for
procedures with a high risk of

splashing.[3]

Protects skin and personal

clothing from contamination.[5]

Respiratory Protection

All work with solid GSK864 or
concentrated solutions should
be performed in a certified
chemical fume hood to

minimize inhalation exposure.

[7]

Prevents inhalation of the
powder or aerosols, which is a

primary route of exposure.

Foot Protection

Closed-toe shoes must be
worn at all times in the
laboratory.[5][8]

Protects feet from spills and

falling objects.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risk. The following

procedural guidance outlines the key steps for the safe management of GSK864.
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Operational Plan: Step-by-Step Handling

o Pre-Experiment Preparation:

[¢]

Designate a specific area for handling GSK864, preferably within a chemical fume hood.

[7]

[¢]

Ensure all necessary PPE is readily available and in good condition.[8]

o

Verify that safety equipment, such as an eyewash station and safety shower, is accessible
and operational.

[e]

Have a chemical spill kit readily available.[9]

» Handling the Solid Compound:

o When weighing the powdered form of GSK864, perform this task in a chemical fume hood
or a ventilated balance enclosure to prevent the generation of dust in the open lab.

o Use dedicated spatulas and weighing papers.

e Solution Preparation:

o Prepare solutions in a chemical fume hood.

o When dissolving, add the solid GSK864 to the solvent slowly to avoid splashing.

o Be aware of the hazards associated with the chosen solvent (e.g., DMSO is commonly
used for GSK864).[1][10][11]

Disposal Plan: Managing GSK864 Waste

All waste containing GSK864, including contaminated materials, should be treated as
hazardous chemical waste.

e Segregation and Collection:
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o Solid Waste: Collect unused GSK864 powder and any materials used for weighing or
transfers (e.g., weigh boats, contaminated wipes) in a clearly labeled, sealed container
designated for solid chemical waste.[12]

o Liquid Waste: Collect solutions containing GSK864 in a compatible, leak-proof, and clearly
labeled container.[12] Do not mix incompatible waste streams.

o Sharps: Needles, syringes, or other contaminated sharps must be disposed of in a
designated sharps container.

o Contaminated PPE: Dispose of all used gloves, disposable lab coats, and other
contaminated items in the designated hazardous waste container.

e Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "GSK864".[9][12]

o Store waste containers in a designated, secondary containment area away from general
lab traffic.

e Final Disposal:

o Arrange for the disposal of all GSK864 waste through your institution's EHS department or
a licensed hazardous waste disposal contractor.[12][13]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data Summary

The following tables summarize the available quantitative data for GSK864.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C30H31FN6Oa4

Molecular Weight 558.60 g/mol

CAS Number 1816331-66-4

Appearance A crystalline solid; Light brown to brown

Source: MedChemExpress, Selleck Chemicals, Cayman Chemical[1][2][10][11]

Table 2: Storage Conditions

Form Temperature Duration
Powder -20°C 3 years
4°C 2 years

In Solvent -80°C 2 years
-20°C 1 year

Source: MedChemExpress, Selleck Chemicals[1][2][10]

Table 3: Solubility

Solvent Solubility

DMSO > 100 mg/mL (= 179.02 mM)

DMF 20 mg/mL

Ethanol 20 mg/mL

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

10% DMSO >> 90% Corn Oil > 2.5 mg/mL

10% DMSO >> 40% PEG300 >> 5% Tween-80

>> 45% saline =2.5mg/mL
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Source: MedChemExpress, Cayman Chemical, Selleck Chemicals[1][2][10][11]

Table 4: Biological Activity (ICso/ECso)

Target ICs0/ECso Value
IDH1 (R132C) mutant 8.8 nM (ICso)
IDH1 (R132H) mutant 15.2 nM (ICs0)
IDH1 (R132G) mutant 16.6 nM (ICso)
2-HG production in HT1080 cells (R132C) 320 nM (ECso)

Source: MedChemExpress[1][2]

Experimental Protocols

The search did not yield detailed experimental protocols for the safe handling of GSK864. The
provided operational plan is based on general laboratory safety principles. For in-vivo
administration protocols, one study mentions mice receiving GSK864 at 213 mg/kg via
intraperitoneal injection, with the formulation being PG:DMSO:PEG400:H20 (16.7:3.3:40:40).
[2] Another in-vivo protocol involves a formulation of 10% DMSO, 40% PEG300, 5% Tween-80,
and 45% saline.[1] These are provided for informational purposes only and do not constitute a
safety protocol.

Visualized Workflow
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Start: Plan Experiment

1. Preparation
- Conduct Risk Assessment
- Assemble PPE & Spill Kit
- Designate Work Area (Fume Hood)

'

2. Handling GSK864
- Don appropriate PPE
- Weigh solid in fume hood
- Prepare solutions in fume hood

l B

1
I
|
3. Experiment Execution !
- Perform experiment in designated area 1 Potential Hazard
- Minimize exposure potential :
1
4 I
I
1

Spill Response
- Evacuate if necessary
- Use spill kit
- Report to Supervisor/EHS

After cleanup

4. Decontamination
- Clean work surfaces
- Decontaminate reusable equipment

l

5. Waste Segregation
- Solid Waste (labeled container)
- Liquid Waste (labeled container)
- Contaminated PPE & Sharps

'

6. Waste Disposal
- Store waste in secondary containment
- Contact EHS for pickup

End: Documentation

Click to download full resolution via product page

Caption: Safe handling workflow for GSK864 from planning to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. file.medchemexpress.com [file.medchemexpress.com]
e 2. medchemexpress.com [medchemexpress.com]
¢ 3. ehs.princeton.edu [ehs.princeton.edu]

e 4. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

o 5. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

e 6. Choosing The Correct PPE | Environmental Health & Safety [ehs.ucmerced.edu]

e 7. General Rules for Working with Chemicals | Compliance and Risk Management [kent.edu]
e 8. artsci.usu.edu [artsci.usu.edu]

e 9. saffronchemicals.com [saffronchemicals.com]

e 10. selleckchem.com [selleckchem.com]

e 11. caymanchem.com [caymanchem.com]

e 12. blog.idrenvironmental.com [blog.idrenvironmental.com]

e 13. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

« To cite this document: BenchChem. [Personal protective equipment for handling GSK864].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607869#personal-protective-equipment-for-handling-
gsk864]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b607869?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-19540/GSK864-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/GSK864.html
https://ehs.princeton.edu/ppe-use-laboratories
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ucmerced.edu/researchers-labs/ppe/selection
https://www.kent.edu/compliance/general-rules-working-chemicals
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://saffronchemicals.com/laboratory-chemical-safety-handling-guidelines/
https://www.selleckchem.com/products/gsk864.html
https://www.caymanchem.com/product/18762/gsk864
https://blog.idrenvironmental.com/how-to-dispose-of-lab-chemicals
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b607869#personal-protective-equipment-for-handling-gsk864
https://www.benchchem.com/product/b607869#personal-protective-equipment-for-handling-gsk864
https://www.benchchem.com/product/b607869#personal-protective-equipment-for-handling-gsk864
https://www.benchchem.com/product/b607869#personal-protective-equipment-for-handling-gsk864
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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